Cas no 1261677-55-7 (5-(Trifluoromethyl)naphthalen-2-amine)

• Product Name: 5-(Trifluoromethyl)naphthalen-2-amine
• CAS No: 1261677-55-7
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• CID: 4935825
• Update Time: 2025-06-11

5-(Trifluoromethyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)naphthalen-2-amine
• 2-Amino-5-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H8F3N/c12-11(13,14)10-3-1-2-7-6-8(15)4-5-9(7)10/h1-6H,15H2
• InChI Key： VQNKUKJMYOBIPE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(C=CC2=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 5-(Trifluoromethyl)naphthalen-2-amine

Introduction to 5-(Trifluoromethyl)naphthalen-2-amine (CAS No. 1261677-55-7)

5-(Trifluoromethyl)naphthalen-2-amine, with the CAS number 1261677-55-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a naphthalene ring substituted with a trifluoromethyl group and an amine functional group. The combination of these features endows 5-(Trifluoromethyl)naphthalen-2-amine with a range of interesting properties, making it a valuable building block for various applications.

The chemical structure of 5-(Trifluoromethyl)naphthalen-2-amine can be represented as C₁₁H₈F₃N. The presence of the trifluoromethyl group (CF₃) imparts significant electronic and steric effects, which can influence the compound's reactivity and stability. The amine group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, making it a useful intermediate in synthetic chemistry.

In recent years, 5-(Trifluoromethyl)naphthalen-2-amine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a scaffold for the development of novel therapeutic agents. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of drug molecules, which can improve their pharmacokinetic properties. Additionally, the amine group can be modified to introduce various functional groups that can enhance the compound's binding affinity to specific biological targets.

A notable example of the application of 5-(Trifluoromethyl)naphthalen-2-amine in medicinal chemistry is its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

Beyond medicinal chemistry, 5-(Trifluoromethyl)naphthalen-2-amine has also found applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the trifluoromethyl group can enhance the electron-withdrawing ability of the molecule, which can improve the performance of these devices by facilitating charge transport and reducing recombination losses.

In addition to its use in organic electronics, 5-(Trifluoromethyl)naphthalen-2-amine has been explored as a building block for supramolecular assemblies and self-assembled monolayers (SAMs). The ability to functionalize this compound with various moieties allows for the creation of well-defined nanostructures with tailored properties. These structures have potential applications in areas such as sensing, catalysis, and drug delivery.

The synthesis of 5-(Trifluoromethyl)naphthalen-2-amine typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and palladium-catalyzed cross-coupling reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches, such as the use of microwave-assisted synthesis and catalytic systems that minimize waste generation.

The physical properties of 5-(Trifluoromethyl)naphthalen-2-amine, including its melting point, boiling point, and solubility characteristics, are important considerations for its practical applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, the compound exhibits good solubility in polar organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based processes.

In conclusion, 5-(Trifluoromethyl)naphthalen-2-amine (CAS No. 1261677-55-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it a valuable building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.